Cas no 874346-52-8 (2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-(2,4-dimethoxyphenyl)-, (2E)-)

• Product Name: 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-(2,4-dimethoxyphenyl)-, (2E)-
• CAS No: 874346-52-8
• MF: C₁₇H₁₄Cl₂O₃
• MW: 337.197263240814
• CID: 1892304
• PubChem ID: 10759357
• Update Time: 2025-06-27

2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-(2,4-dimethoxyphenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-(2,4-dimethoxyphenyl)-, (2E)-
• (E)-1-(2,4-dichlorophenyl)-3-(2,4-dimethoxyphenyl)prop-2-en-1-one
• (2E)-1-(2,4-Dichlorophenyl)-3-(2,4-dimethoxyphenyl)prop-2-en-1-one
• AKOS040768397
• CHEMBL146192
• 874346-52-8
• BDBM50486845
• MFCD04687522

• Inchi： 1S/C17H14Cl2O3/c1-21-13-6-3-11(17(10-13)22-2)4-8-16(20)14-7-5-12(18)9-15(14)19/h3-10H,1-2H3/b8-4+
• InChI Key： ANMASKXDTNCLSB-XBXARRHUSA-N
• SMILES： ClC1C=C(C=CC=1C(/C=C/C1C=CC(=CC=1OC)OC)=O)Cl

Computed Properties

• Exact Mass: 336.0319997Da
• Monoisotopic Mass: 336.0319997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-(2,4-dimethoxyphenyl)-, (2E)-

Comprehensive Overview of 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-(2,4-dimethoxyphenyl)-, (2E)- (CAS No. 874346-52-8)

The compound 2-Propen-1-one, 1-(2,4-dichlorophenyl)-3-(2,4-dimethoxyphenyl)-, (2E)-, identified by its CAS No. 874346-52-8, is a specialized organic molecule with significant interest in pharmaceutical and material science research. This α,β-unsaturated ketone derivative features a unique dichlorophenyl and dimethoxyphenyl substitution pattern, which contributes to its potential applications in drug discovery and functional materials. Researchers are increasingly exploring its structure-activity relationships (SAR) due to its conjugated system and electron-rich aromatic rings.

In recent years, the demand for E-configuration olefins like this compound has surged, driven by their role as intermediates in synthesizing bioactive molecules. The 2,4-dichlorophenyl moiety is known for enhancing lipophilicity and binding affinity, while the 2,4-dimethoxyphenyl group offers steric and electronic modulation. Such properties align with current trends in targeted drug design and green chemistry, where precision and sustainability are prioritized. Users frequently search for "synthesis of (2E)-enones" or "applications of dichlorophenyl derivatives," reflecting its relevance in modern chemistry.

From a technical perspective, the compound's UV-Vis absorption characteristics make it suitable for photophysical studies, a hot topic in optoelectronic material development. Its molecular weight (349.22 g/mol) and logP value (predicted ~4.2) suggest utility in medicinal chemistry, particularly for CNS-targeting agents. Online queries such as "how to characterize α,β-unsaturated ketones" or "role of methoxy groups in drug metabolism" highlight user interest in its analytical and functional aspects.

Innovative applications include its potential as a cross-coupling partner in palladium-catalyzed reactions, a trending area in catalysis research. The compound’s crystallinity and thermal stability (decomposition point >200°C) also position it as a candidate for polymeric materials. SEO-optimized terms like "advanced organic synthesis techniques" or "aromatic ketone derivatives" resonate with academic and industrial audiences seeking cutting-edge insights.

Environmental and regulatory considerations are critical in its handling. While not classified as hazardous, its biodegradability and ecotoxicity profiles warrant attention under REACH compliance frameworks. Popular searches like "safe handling of chlorinated compounds" or "sustainable aryl ketone production" reflect these concerns. Analytical methods such as HPLC purity testing and NMR structural confirmation are routinely discussed in peer-reviewed literature.

In conclusion, CAS No. 874346-52-8 represents a versatile scaffold bridging pharmaceutical innovation and material science. Its dual-functional aromatic system and stereoselective reactivity offer ample opportunities for interdisciplinary research, answering today’s demand for multifunctional organic building blocks.